4-Ethylbenzyl chloride

Specification

• CAS No.: 1467-05-6
• Molecular Formula: C9H11Cl
• Molecular Weight: 154.63 g/mol
• IUPAC Name: 1-(chloromethyl)-4-ethylbenzene
• Standard InChI: InChI=1S/C9H11Cl/c1-2-8-3-5-9(7-10)6-4-8/h3-6H,2,7H2,1H3
• Standard InChI Key: DUBCVXSYZVTCOC-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)CCl
• Canonical SMILES: CCC1=CC=C(C=C1)CCl

Introduction

Chemical Identity and Structure

Basic Information

4-Ethylbenzyl chloride features a benzene ring substituted with an ethyl group at the para position relative to a chloromethyl group. The molecular formula is C₉H₁₁Cl, indicating 9 carbon atoms, 11 hydrogen atoms, and 1 chlorine atom.

Identifiers

Parameter	Value
Chemical Name	4-Ethylbenzyl chloride
CAS Number	1467-05-6
Molecular Formula	C₉H₁₁Cl
Synonyms	Benzene, 1-(chloromethyl)-4-ethyl-

Physical and Chemical Properties

The safety data sheet provides several key physical and chemical properties of 4-Ethylbenzyl chloride, which are essential for handling and using this compound safely:

Physical Properties

Property	Value
Physical State	Liquid
Appearance	No information available
Odor	No information available
Odor Threshold	No information available
pH	No information available
Boiling Point	111 °C / 231.8 °F
Flash Point	No information available
Specific Gravity	1.04 g/cm³
Solubility in Water	No information available
Vapor Pressure	No information available
Vapor Density	No information available
Evaporation Rate	No information available
Flammability Limits	Upper: No data available, Lower: No data available

Synthesis Methods

Tris(pentafluorophenyl)borane Method

A detailed synthesis method described in patent literature involves the use of tris(pentafluorophenyl)borane, chlorosulfonic acid, and dichloromethane under carefully controlled conditions.

Laboratory Scale Synthesis

Reagent	Quantity	Equivalents
Tris(pentafluorophenyl)borane	10.3g	0.02 eq
Chlorosulfonic acid	67g	1.15 eq
Dichloromethane	400mL	-
Acetal	57.3g	1.1 eq
Ethylbenzene	53g	1 eq (0.5 mol)
Procedure:

• Under nitrogen flow protection, add tris(pentafluorophenyl)borane, chlorosulfonic acid, and dichloromethane to a reaction flask

• Lower temperature to -5°C

• Add acetal dropwise and react for 30 minutes

• Add ethylbenzene solution dropwise at -5~0°C

• React for 1 hour

• Quench with water, separate layers, and extract

• Wash with sodium bicarbonate solution

• Dry with sodium sulfate, filter, and concentrate
  Results: GC detection shows 2% remaining raw material with a ratio of 4-ethylbenzyl chloride to 2-ethylbenzyl chloride of 94%:6%, demonstrating high selectivity for the para isomer.

Industrial Scale Synthesis

Reagent	Quantity
Tris(pentafluorophenyl)borane	0.205 Kg
Chlorosulfonic acid	2.80 Kg
Dichloromethane	20 L
Acetal	2.35 Kg
Ethylbenzene	2.12 Kg
Results: GC detected 1.7% of the remaining raw material, indicating a high conversion rate suitable for industrial applications.

Hazard Type	Category
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage/Eye Irritation	Category 1
Specific Target Organ Toxicity (Single Exposure)	Category 3
Target Organs	Respiratory system

Hazard Statements

• Causes severe skin burns and eye damage

• May cause respiratory irritation

Response Procedures

Exposure Route	Recommended Action
Inhalation	IF INHALED: Remove victim to fresh air and keep at rest in a position comfortable for breathing
Skin Contact	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower
Eye Contact	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing
Ingestion	IF SWALLOWED: Seek immediate medical assistance

NFPA Ratings

Health	Flammability	Instability	Physical Hazards
3	1	0	-

Transportation Information

4-Ethylbenzyl chloride is classified as a hazardous material for transportation purposes, requiring specific handling and documentation:

Transportation Classifications

Regulatory Body	UN Number	Proper Shipping Name	Hazard Class	Packing Group
DOT	UN3265	Corrosive liquid, acidic, organic, n.o.s. (4-Ethylbenzyl chloride)	8	III
TDG	UN3265	Corrosive liquid, acidic, organic, n.o.s.	8	III
IATA	UN3265	Corrosive liquid, acidic, organic, n.o.s.	8	III
IMDG/IMO	UN3265	Corrosive liquid, acidic, organic, n.o.s.	8	III

Regulatory Status

United States Regulations

Component	CAS No	TSCA Status	TSCA Inventory Notification
Benzene, 1-(chloromethyl)-4-ethyl-	1467-05-6	Listed	INACTIVE
This INACTIVE status under the Toxic Substances Control Act (TSCA) has important implications for commercial use within the United States.

Carcinogenicity Assessment

4-Ethylbenzyl chloride has been evaluated for carcinogenicity by several major regulatory agencies:

Component	CAS No	IARC	NTP	ACGIH	OSHA	Mexico
Benzene, 1-(chloromethyl)-4-ethyl-	1467-05-6	Not listed	Not listed	Not listed	Not listed	Not listed
This indicates that the compound has not been classified as a carcinogen by any of these regulatory bodies.

Chemical Reactivity

While specific reactivity data is limited in the provided search results, general chemical principles suggest that 4-Ethylbenzyl chloride would exhibit several key reactive properties:

• The benzylic chloride group is susceptible to nucleophilic substitution reactions

• As a corrosive substance, it may react with metals and bases

• The compound should be kept away from strong oxidizing agents and reducing agents that might cause unwanted side reactions